Cas no 195071-49-9 (Amino-PEG4-CH2COOH)

Amino-PEG4-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a primary amine group at one terminus and a carboxylic acid group at the other, separated by a tetraethylene glycol (PEG4) spacer. This compound is widely utilized in bioconjugation and crosslinking applications due to its water solubility, biocompatibility, and flexible PEG backbone, which minimizes steric hindrance. The amine group enables coupling with carboxyl-containing molecules via carbodiimide chemistry, while the carboxylic acid allows further functionalization with amine-reactive groups. Its PEG spacer enhances solubility and reduces immunogenicity, making it suitable for protein modification, peptide synthesis, and drug delivery systems. The compound is particularly valuable in creating stable, functionalized biomolecules with controlled spacing.

Amino-PEG4-CH2COOH structure

Product Name:Amino-PEG4-CH2COOH

CAS No:195071-49-9

MF:C₁₀H₂₁NO₆

MW:251.27684378624

MDL:MFCD27977508

CID:3291456

PubChem ID:18508832

Update Time:2025-05-27

Amino-PEG4-CH2COOH Chemical and Physical Properties

Names and Identifiers

- 3,6,9,12-TETRAOXATETRADECANOIC ACID, 14-AMINO-
- AMINE-PEG4-CH2COOH
- 2-[2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]ethoxy]acetic acid
- NH2-PEG4-CH2COOH
- H2N-PEG4-CH2COOH
- Amino-PEG4-CH2COOH
- Amino-PEG4-CH2CO2H
- Amino-PEG4-acetic acid
- 14-amino-3,6,9,12-tetraoxatetradecanoic acid
- BS-25456
- SCHEMBL1170690
- CS-0108846
- (2-{2-[2-(2-Amino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-acetic acid
- s10597
- DA-61013
- VHA07149
- SY272977
- HY-130524
- MFCD27977508
- 14-Amino-3,6,9,12-tetraoxatetradecan-1-oicacid
- 14-Amino-3,6,9,12-tetraoxatetradecan-1-oic acid
- 195071-49-9
- AKOS028109928
- DTXSID10594283
- WLZ3781
- BP-22098
- MDL： MFCD27977508
- Inchi： 1S/C10H21NO6/c11-1-2-14-3-4-15-5-6-16-7-8-17-9-10(12)13/h1-9,11H2,(H,12,13)
- InChI Key： NPRAKTLKDKKZAV-UHFFFAOYSA-N
- SMILES： O(CCOCCN)CCOCCOCC(=O)O

Computed Properties

Exact Mass: 251.13688739 g/mol
Monoisotopic Mass: 251.13688739 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 13
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 251.28
XLogP3: -4
Topological Polar Surface Area: 100Å²

Experimental Properties

Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Extremely soluble (1000 g/l) (25 º C),

Amino-PEG4-CH2COOH Pricemore >>

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TRC	A579283-100mg	Amino-Peg4-Ch2cooh	195071-49-9		100mg	$ 210.00	2022-06-08
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